![molecular formula C16H19BO3 B1391028 4,4,5,5-Tetramethyl-2-(4-phenylfuran-2-yl)-1,3,2-dioxaborolane CAS No. 1242517-60-7](/img/structure/B1391028.png)
4,4,5,5-Tetramethyl-2-(4-phenylfuran-2-yl)-1,3,2-dioxaborolane
Overview
Description
“4,4,5,5-Tetramethyl-2-(4-phenylfuran-2-yl)-1,3,2-dioxaborolane” is also known as Phenylboronic acid pinacol ester . It is generally used in metal-catalyzed C-C bond formation reactions like the Suzuki–Miyaura reaction .
Synthesis Analysis
Phenylboronic acid pinacol ester can be used to prepare sulfinamide derivatives by reacting with diethylaminosulfur trifluoride (DAST) and potassium phenyltrifluoroborate .Molecular Structure Analysis
The empirical formula of this compound is C12H17BO2 . Its molecular weight is 204.07 . The SMILES string isCC1(C)OB(OC1(C)C)c2ccccc2
and the InChI is 1S/C12H17BO2/c1-11(2)12(3,4)15-13(14-11)10-8-6-5-7-9-10/h5-9H,1-4H3
. Chemical Reactions Analysis
This compound can act as a substrate in the study of Suzuki–Miyaura coupling of various aryl iodides over Silia Cat Pd (0) .Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 27-31 °C (lit.) .Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and molecular structure of boron-containing compounds similar to 4,4,5,5-Tetramethyl-2-(4-phenylfuran-2-yl)-1,3,2-dioxaborolane have been explored in several studies. These compounds are synthesized through different methods, including rhodium-catalyzed hydroboration and three-step substitution reactions. The structural characteristics, confirmed through techniques such as single-crystal X-ray diffraction and FTIR, 1H and 13C NMR spectroscopy, provide insights into their molecular conformations and interactions (Coombs et al., 2006; Huang et al., 2021).
Chemical Properties and Applications
The electrochemical properties of sulfur-containing organoboron compounds similar to the target compound have been analyzed, indicating lower oxidation potentials for organoborates compared to organoboranes. This suggests potential applications in electrochemistry and synthesis (Tanigawa et al., 2016). Additionally, boronate-based fluorescence probes have been developed for detecting hydrogen peroxide, highlighting the utility of boron-containing compounds in biosensing applications (Lampard et al., 2018).
Material Science and Polymer Chemistry
In material science and polymer chemistry, boron-containing compounds similar to this compound have been utilized as building blocks for synthesizing deeply colored polymers with potential applications in electronics and display technologies (Welterlich et al., 2012). These studies demonstrate the versatility of boron-containing compounds in synthesizing materials with unique optical properties.
Safety and Hazards
The compound has several hazard statements: H302 - Harmful if swallowed, H315 - Causes skin irritation, H319 - Causes serious eye irritation, H335 - May cause respiratory irritation . The precautionary statements include: P261 - Avoid breathing dust/fume/gas/mist/vapours/spray, P264 - Wash thoroughly after handling, P270 - Do not eat, drink or smoke when using this product, P301 + P312 - IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell, P302 + P352 - IF ON SKIN: Wash with plenty of soap and water, P305 + P351 + P338 - IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing .
Mechanism of Action
Target of Action
The primary targets of 4,4,5,5-Tetramethyl-2-(4-phenylfuran-2-yl)-1,3,2-dioxaborolane are enzymes produced by boric acid compounds . These enzymes play a crucial role in the organic synthesis of drugs and are often used as enzyme inhibitors or specific ligand drugs .
Mode of Action
The compound interacts with its targets by inducing highly reactive oxygen species . This interaction leads to significant changes in the cellular environment, including the induction of oxidative stress .
Biochemical Pathways
The affected biochemical pathways primarily involve the production of reactive oxygen species . The downstream effects of these pathways can lead to apoptosis of certain cancer cells, such as the HCT116 human colon cancer cell and HeLa cells .
Result of Action
The molecular and cellular effects of the compound’s action include the induction of apoptosis and necrosis in certain cancer cells . For instance, it has been found to effectively treat colon cancer by inducing apoptosis and necrosis of HeLa cells .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For example, a low concentration of boric acid could inhibit the growth of H1299 and COR-L23p lung cancer cells . Additionally, the compound can also be used as a fluorescent probe to identify various substances, indicating that its action may be influenced by the presence of these substances .
Biochemical Analysis
Biochemical Properties
4,4,5,5-Tetramethyl-2-(4-phenylfuran-2-yl)-1,3,2-dioxaborolane plays a significant role in biochemical reactions, particularly in the field of organic synthesis. It is known to interact with various enzymes and proteins, acting as an enzyme inhibitor or a specific ligand. For instance, boronic acid compounds, including this compound, have been used in the design of enzyme inhibitors that can target specific enzymes involved in cancer and microbial infections . The nature of these interactions often involves the formation of reversible covalent bonds with the active sites of enzymes, thereby inhibiting their activity.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound has been shown to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, boronic acid compounds can induce oxidative stress in cancer cells, leading to apoptosis and necrosis . In particular, this compound has been observed to cause apoptosis in human colon cancer cells and HeLa cells by generating reactive oxygen species.
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding interactions with biomolecules. This compound can form reversible covalent bonds with the active sites of enzymes, leading to enzyme inhibition. Additionally, it can modulate gene expression by interacting with transcription factors and other regulatory proteins . The changes in gene expression can result in altered cellular functions and metabolic pathways.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that boronic acid compounds, including this compound, can maintain their stability under specific conditions, but may degrade over time, leading to reduced efficacy . Long-term exposure to this compound in in vitro and in vivo studies has demonstrated sustained effects on cellular metabolism and function.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been shown to inhibit the growth of cancer cells without causing significant toxicity . At higher doses, it can induce toxic effects, including oxidative stress and cell death. The threshold effects observed in these studies highlight the importance of dosage optimization to achieve the desired therapeutic outcomes while minimizing adverse effects.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. This compound can influence the activity of enzymes involved in glycolysis, the tricarboxylic acid cycle, and other metabolic pathways . The interactions with these enzymes can lead to changes in metabolite levels and overall cellular metabolism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes and distributed to various cellular compartments, where it exerts its effects . The localization and accumulation of this compound within cells can influence its activity and function.
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . The localization to specific subcellular regions can enhance its interactions with target biomolecules and increase its efficacy in biochemical reactions.
Properties
IUPAC Name |
4,4,5,5-tetramethyl-2-(4-phenylfuran-2-yl)-1,3,2-dioxaborolane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19BO3/c1-15(2)16(3,4)20-17(19-15)14-10-13(11-18-14)12-8-6-5-7-9-12/h5-11H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWNCPGZDZUEPEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CO2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19BO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801179654 | |
Record name | 4,4,5,5-Tetramethyl-2-(4-phenyl-2-furanyl)-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801179654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1242517-60-7 | |
Record name | 4,4,5,5-Tetramethyl-2-(4-phenyl-2-furanyl)-1,3,2-dioxaborolane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1242517-60-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,4,5,5-Tetramethyl-2-(4-phenyl-2-furanyl)-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801179654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4,5,5-tetramethyl-2-(4-phenylfuran-2-yl)-1,3,2-dioxaborolane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Feasible Synthetic Routes
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